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Compound of Interest

Compound Name: 2-Nitronaphthalene

Cat. No.: B181648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental protocols for 2-nitronaphthalene. The information is intended to

support research, development, and safety assessments involving this compound.

Chemical and Physical Properties
2-Nitronaphthalene is a yellow crystalline solid.[1][2] It is characterized by the presence of a

nitro group attached to a naphthalene ring system.[2] While relatively stable under standard

conditions, it can undergo electrophilic substitution reactions.[2] This compound is insoluble in

water but soluble in organic solvents like ethanol and diethyl ether.[1][2][3]

Quantitative Data Summary
The key chemical and physical properties of 2-nitronaphthalene are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₀H₇NO₂ [2][4]

Molecular Weight 173.17 g/mol [4][5]

Appearance Yellow crystalline solid [1][2]

Melting Point 76-79 °C [1][4]

Boiling Point 315 °C [1]

Water Solubility Insoluble (0.035 g/L at 25 °C) [1][6]

Solubility in Organics
Very soluble in ethyl alcohol

and diethyl ether
[1][2][3]

Vapor Density 5.89 (air = 1) [6]

Flash Point 160 °C [1]

Ionization Potential 8.67 eV [6]

Chemical Structure and Identifiers
The structural identity of 2-nitronaphthalene is well-defined and can be represented in various

chemical notation formats.

Structural Diagram
Caption: Chemical structure of 2-nitronaphthalene.

Identifiers
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Identifier Value Reference(s)

IUPAC Name 2-nitronaphthalene

CAS Number 581-89-5 [1][4][5]

SMILES
C1=CC=C2C=C(C=CC2=C1)--

INVALID-LINK--[O-]
[2][4]

InChI

InChI=1S/C10H7NO2/c12-

11(13)10-6-5-8-3-1-2-4-9(8)7-

10/h1-7H

[2][5]

ChEBI ID CHEBI:50637 [1][4]

PubChem CID 11392 [4][7]

Experimental Protocols
Detailed methodologies for key experiments involving 2-nitronaphthalene are crucial for

reproducibility and further investigation.

Synthesis of 2-Nitronaphthalene via Direct Nitration
While direct nitration of naphthalene primarily yields 1-nitronaphthalene, specific conditions can

increase the yield of the 2-isomer to over 40% by utilizing a solventized-layer effect to promote

reaction at the less sterically hindered site.[8]

A general procedure for the nitration of a naphthalene derivative is as follows, which can be

adapted for the synthesis of 2-nitronaphthalene:

A solution of the naphthalene derivative in an appropriate solvent (e.g., sulfuric acid) is

prepared.

The solution is cooled to a specific temperature (e.g., 0-10 °C).

A nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) is added dropwise while

maintaining the temperature.

The reaction mixture is stirred for a specified duration to ensure complete reaction.
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The mixture is then quenched, typically by pouring it onto ice.

The product is isolated by filtration, washed, and purified, for example, by recrystallization.

For the synthesis of a related compound, 2-nitronaphthalene-4,8-disulphonic acid, a detailed

process involves dispersing 1,5-naphthalenedisulphonic acid in monohydrated sulphuric acid

and oleum, followed by reaction with an anhydrous mixture of sulphuric and nitric acids at a

temperature below 40 °C.[9]

Purification of 2-Nitronaphthalene
A common method for the purification of 2-nitronaphthalene involves the following steps:

Distillation: The crude product is distilled under vacuum.

Crystallization: The distilled product is crystallized from aqueous ethanol.

Sublimation: Further purification can be achieved by sublimation in a vacuum.[1]

A 1:1 complex with 1,3,5-trinitrobenzene can also be formed for purification, which has a

melting point of 75.5 °C when recrystallized from ethanol.[1]

Metabolic Pathway and Biological Activity
The biological effects of 2-nitronaphthalene are largely dependent on its metabolic activation,

primarily by Cytochrome P450 (CYP450) enzymes.[10] This metabolic process is a critical area

of study in toxicology and drug development.

Metabolic Activation of 2-Nitronaphthalene
The metabolic activation of 2-nitronaphthalene involves several key steps, leading to the

formation of reactive intermediates that can interact with cellular macromolecules.
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Metabolic Pathway of 2-Nitronaphthalene
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Caption: Metabolic activation pathway of 2-nitronaphthalene.

The metabolism of 2-nitronaphthalene can proceed via two main routes:

Nitroreduction: The nitro group is sequentially reduced to a nitroso and then a hydroxylamino

group.[11] The resulting N-hydroxyamino metabolite is a reactive intermediate that can bind

to DNA, forming adducts that may lead to mutations.[11][12] This pathway can ultimately

lead to the formation of 2-naphthylamine, a known human carcinogen.[13]

Ring Oxidation: Cytochrome P450 enzymes, including CYP1A1, CYP1A2, CYP2B1,

CYP2E1, CYP2F1, and CYP3A4, can oxidize the naphthalene ring to form epoxides, such
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as 2-nitronaphthalene-5,6-oxide and 2-nitronaphthalene-7,8-oxide.[11] These epoxides

can be further metabolized by epoxide hydrolase.[11]

The reactive intermediates generated during these metabolic processes can induce oxidative

stress within cells by creating an imbalance between the production of reactive oxygen species

(ROS) and the cell's antioxidant capacity.[10]

Safety and Hazards
2-Nitronaphthalene is classified as a hazardous substance. It is considered a carcinogen and

is toxic to aquatic life with long-lasting effects.[1] It is combustible and can form explosive

mixtures with air.[1] Heating or burning 2-nitronaphthalene releases toxic and corrosive

gases.[1] It is incompatible with strong oxidizing agents and may react vigorously or even

detonate with reducing agents or strong bases.[1]

The International Agency for Research on Cancer (IARC) has classified 2-nitronaphthalene as

a Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans" due to

inadequate evidence in humans and experimental animals.[13] However, its metabolite, 2-

naphthylamine, is a known human carcinogen.[13]

Exposure routes include inhalation, skin absorption, ingestion, and skin and/or eye contact. It is

reported to be a skin and lung irritant.[1][6]

Conclusion
This technical guide has provided a detailed overview of the chemical properties and structure

of 2-nitronaphthalene, along with relevant experimental protocols and an outline of its

metabolic activation. The quantitative data, structural information, and metabolic pathways

presented herein are intended to serve as a valuable resource for researchers, scientists, and

drug development professionals working with this compound. Given its hazardous nature and

the carcinogenicity of its metabolites, appropriate safety precautions and handling procedures

are imperative when working with 2-nitronaphthalene. Further research into the structure-

activity relationships and the mechanisms of toxicity of 2-nitronaphthalene and its derivatives

is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b181648?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4737418.htm
https://cymitquimica.com/cas/581-89-5/
https://publications.iarc.who.int/_publications/media/download/1669/4a47552b429a1bb69436d2c4498844ea96dec6b0.pdf
https://en.wikipedia.org/wiki/2-Nitronaphthalene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C581895&Type=IR-SPEC&Index=1
https://wap.guidechem.com/encyclopedia/2-nitronaphthalene-dic5269.html
https://pubchem.ncbi.nlm.nih.gov/compound/11392
https://journal.bjut.edu.cn/bjgydxxb/en/article/doi/10.3969/j.issn.0254-0037.1989.02.003
https://patents.google.com/patent/US2191820A/en
https://patents.google.com/patent/US2191820A/en
https://www.benchchem.com/pdf/A_Comprehensive_Review_of_Nitronaphthalene_Derivatives_Synthesis_Biological_Activity_and_Mechanistic_Insights.pdf
https://commerce.bio-rad.com/en-no/prime-pcr-assays/pathway/2-naphthylamine-2-nitronaphtalene-metabolism
https://www.researchgate.net/figure/Metabolic-activation-pathways-leading-to-mutation-in-nitro-aromatic-compounds_fig2_225937637
https://www.inchem.org/documents/iarc/vol46/46-12.html
https://www.benchchem.com/product/b181648#2-nitronaphthalene-chemical-properties-and-structure
https://www.benchchem.com/product/b181648#2-nitronaphthalene-chemical-properties-and-structure
https://www.benchchem.com/product/b181648#2-nitronaphthalene-chemical-properties-and-structure
https://www.benchchem.com/product/b181648#2-nitronaphthalene-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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